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Compound of Interest |

Compound Name: 2-Bromo-3-(chloromethyl)pyridine
CAS No.: 944906-87-0
Cat. No.: B1465056
Get Quote
. J

2-Bromo-3-(chloromethyl)pyridine is a halogenated pyridine derivative that has emerged as
a strategically important intermediate in medicinal chemistry and organic synthesis. Its structure
is characterized by a pyridine ring substituted with a bromine atom at the 2-position and a
chloromethyl group at the 3-position. This unique arrangement of two distinct halogenated sites
with differential reactivity makes it a highly versatile building block. The chloromethyl group
serves as a reactive electrophilic handle for nucleophilic substitution, while the bromo group
provides a site for more complex carbon-carbon and carbon-heteroatom bond formations,
typically through metal-catalyzed cross-coupling reactions. This dual functionality allows for the
sequential and controlled introduction of diverse molecular fragments, making it an invaluable
tool for constructing compound libraries for drug discovery and developing complex molecular
targets.

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-3-(chloromethyl)pyridine is
provided below. These properties are essential for its proper handling, storage, and use in
experimental setups.
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Property Value Reference(s)
CAS Number 89581-84-0 [1][2]
Molecular Formula CeHsBrCIN [3]

Molecular Weight 206.47 g/mol [3]

Boiling Point ~250 °C [1]

Density ~1.324 g/cm3 [1]

Flash Point ~129 °C [1]

Storage Conditions

Store under inert gas (Nitrogen

or Argon) at 2-8°C

[1]

Appearance

Solid

[4]

Synthesis and Manufacturing

The primary synthetic route to 2-Bromo-3-(chloromethyl)pyridine begins with the precursor

2-Bromo-3-methylpyridine. The key transformation is the selective radical chlorination of the

methyl group at the 3-position.

Workflow for the Synthesis of 2-Bromo-3-
(chloromethyl)pyridine
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f Step 1: Precursor Synthesis

(2-Amino-3-picoline)

Sandmeyer Reaction
(NaNOz2, HBr)

Y

2-Bromo-3-methylpyridine
(CAS 3430-17-9)
J

Radical Chlorination
(e.g., NCS, AIBN)

Step 2: Side-Chain Chlorination

2-Bromo-3-(chloromethyl)pyridine

(CAS 89581-84-0)

(2-Bromo-3-(chloromethyl)pyridine) Sn2 Attack 2-Bromo-3-(nucleomethyl)pyridine
\ __________________________ >

! [Nu---CHz(Py-Br)-—-Cl]- |

_________________________ \o
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Introduction: A Versatile Bifunctional Pyridine Building
Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1465056/docs#introduction-a-versatile-bifunctional-
pyridine-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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